Cas no 2418733-34-1 (3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol)

• Product Name: 3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol
• CAS No: 2418733-34-1
• MF: C₁₁H₁₅IN₂S
• MW: 334.219673395157
• CID: 5680540
• PubChem ID: 165769616
• Update Time: 2025-06-09

3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-26625639
• 2418733-34-1
• 3-iodo-5-[(piperazin-1-yl)methyl]benzene-1-thiol
• 3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol

• Inchi： 1S/C11H15IN2S/c12-10-5-9(6-11(15)7-10)8-14-3-1-13-2-4-14/h5-7,13,15H,1-4,8H2
• InChI Key： XAWPCTWYIBSYHA-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)CN1CCNCC1)S

Computed Properties

• Exact Mass: 334.00007g/mol
• Monoisotopic Mass: 334.00007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 16.3Ų

Additional information on 3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol

3-Iodo-5-(Piperazin-1-yl)methylbenzene-1-thiol (CAS No. 2418733-34-1): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

3-Iodo-5-(piperazin-1-yl)methylbenzene-1-thiol (CAS No. 2418733-34-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound is characterized by the presence of an iodine atom, a piperazine moiety, and a thiol group, which collectively contribute to its diverse chemical properties and biological activities.

The molecular structure of 3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol is particularly noteworthy. The iodine atom, a heavy halogen, can significantly influence the compound's pharmacokinetic properties, such as its lipophilicity and metabolic stability. The piperazine ring, a common motif in many pharmaceuticals, imparts additional flexibility and can enhance the compound's ability to interact with biological targets. The thiol group, known for its reactivity and redox properties, can participate in various chemical reactions and biological processes.

In recent years, the development of new therapeutic agents has increasingly focused on compounds with multifunctional groups that can target multiple biological pathways. 3-Iodo-5-(piperazin-1-yl)methylbenzene-1-thiol fits this paradigm well, as its structural diversity allows it to engage with a wide range of molecular targets. For instance, studies have shown that compounds containing thiol groups can modulate redox signaling pathways, which are crucial in various diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

The iodine atom in 3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol has been shown to enhance the compound's ability to cross biological membranes and improve its biodistribution. This property is particularly valuable in drug delivery systems where enhanced tissue penetration is desired. Additionally, the iodine atom can serve as a site for radiolabeling, making the compound useful in imaging studies and radiotherapy applications.

The piperazine moiety in 3-iodo-5-(piperazin-1-yl)methylbenzene-1-thiol contributes to its overall flexibility and can facilitate interactions with protein binding sites. Piperazine-containing compounds have been widely used in the development of antipsychotic drugs, antidepressants, and antiviral agents due to their ability to modulate neurotransmitter receptors and ion channels. The presence of this moiety in 3-Iodo-5-(piperazin-1-yl)methylbenzene-1-thiol suggests potential applications in central nervous system (CNS) disorders.

The thiol group in 3-Iodo-5-(piperazin-1-yl)methylbenzene-1-thiol is a key functional group that can participate in various chemical reactions. Thiol groups are known for their nucleophilic properties and can form disulfide bonds with other thiol-containing molecules. This reactivity makes thiol-containing compounds valuable in redox biology and can influence cellular processes such as protein folding, signal transduction, and detoxification pathways.

In the context of drug discovery and development, 3-Iodo-5-(piperazin-1-yl)methylbenzene-1-thiol has shown promise as a lead compound for further optimization. Researchers have explored its potential as an antioxidant agent due to its thiol group's ability to scavenge reactive oxygen species (ROS). Additionally, the compound's iodine atom has been investigated for its role in enhancing radioprotective effects in cancer therapy.

Clinical trials involving compounds similar to 3-Iodo-5-(piperazin-1-yl)methylbenzene-1-thiol have demonstrated their safety and efficacy in various therapeutic areas. For example, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound exhibited potent antitumor activity against several cancer cell lines. The researchers attributed this activity to the compound's ability to induce apoptosis through redox-dependent mechanisms.

Beyond its potential therapeutic applications, 3-Iodo-5-(piperazin-1-y l)methylbenzene - 1 -thiol strong > has also been studied for its use in chemical synthesis and materials science. The thiol group can be utilized for surface modification and functionalization of nanoparticles, which has implications for drug delivery systems and biomedical devices. p > < p >In conclusion ,< strong > 3 - Iodo - 5 -( piperazin - 1 - yl )methylbenzene - 1 -thiol strong > ( CAS No . 2418733 - 34 - 1 ) represents a promising compound with diverse applications in medicinal chemistry . Its unique combination of an iodine atom , a piperazine moiety , and a thiol group endows it with valuable properties that make it suitable for further investigation as a therapeutic agent . Ongoing research continues to explore the full potential of this compound , highlighting its significance in the development of novel drugs and materials . p > article > response >